Cas no 63837-12-7 (1,3-Benzoxazol-5-amine)

1,3-Benzoxazol-5-amine structure
Product Name:1,3-Benzoxazol-5-amine
CAS No:63837-12-7
Molecular Formula:C7H6N2O
Molecular Weight:134.13534
MDL:MFCD05256201
CID:889548
PubChem ID:1482188
1,3-Benzoxazol-5-amine Properties
Names and Identifiers
-
- Benzo[d]oxazol-5-amine
- Benzooxazol-5-ylamine
- 5-Aminobenzoxazol
- 1,3-Benzoxazol-5-amine
- 5-AMINO-1,3-BENZOXAZOLE
- 5-AMINOBENZOOXAZOLE
- 5-Benzoxazolamine
- 5-Aminobenzoxazole
- benzoxazole-5-ylamine
- SBB051989
- IAWQUHCVFXQBMC-UHFFFAOYSA-N
- DB-073400
- MFCD05256201
- 63837-12-7
- AKOS005070822
- 6X-0836
- STL556775
- SY101341
- SCHEMBL115366
- A834547
- J-519730
- DTXSID10363254
- BBL102966
- CS-0038272
- AB21693
-
- MDL: MFCD05256201
- InChIKey: IAWQUHCVFXQBMC-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H6N2O/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H,8H2
- SMILES: C1=CC2=C(C=C1N)N=CO2
Computed Properties
- Exact Mass: 134.04808
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 134.048012819g/mol
- Heavy Atom Count: 10
- Complexity: 129
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.05
- Melting Point: 64-66°C
- Color/Form: Yellow to Brown Solid
1,3-Benzoxazol-5-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00EAY6-250mg |
1,3-benzoxazol-5-amine |
63837-12-7 | 98% | 250mg |
$64.00 | 2024-04-22 | |
A2B Chem LLC | AG66574-1g |
5-Aminobenzooxazole |
63837-12-7 | 95% | 1g |
$104.00 | 2024-04-19 | |
Aaron | AR00EB6I-1g |
1,3-Benzoxazol-5-amine |
63837-12-7 | 95% | 1g |
$87.00 | ||
abcr | AB233993-1 g |
1,3-Benzoxazol-5-amine, 95%; . |
63837-12-7 | 95% | 1 g |
€120.40 | 2023-07-20 | |
Ambeed | A679805-100mg |
5-Aminobenzoxazole |
63837-12-7 | 98% | 100mg |
$29.0 | 2025-03-03 | |
Apollo Scientific | OR15063-250mg |
5-Amino-1,3-benzoxazole |
63837-12-7 | 250mg |
£20.00 | 2025-02-19 | ||
AstaTech | 51536-0.25/G |
5-AMINOBENZOOXAZOLE |
63837-12-7 | 95% | 0.25g |
$44 | 2023-09-17 | |
Chemenu | CM153509-5g |
1,3-Benzoxazol-5-amine |
63837-12-7 | 97% | 5g |
$393 | ||
ChemScence | CS-0038272-100mg |
1,3-Benzoxazol-5-amine |
63837-12-7 | 100mg |
$79.0 | 2022-04-26 | ||
Crysdot LLC | CD11082326-1g |
Benzo[d]oxazol-5-amine |
63837-12-7 | 97% | 1g |
$154 |
1,3-Benzoxazol-5-amine Related Literature
-
Yang Jiao,Guofei Chen,Nafeesa Mushtaq,Haijun Zhou,Xiaoqi Chen,Yantao Li,Xingzhong Fang Polym. Chem. 2020 11 1937
-
Gwéna?lle Hervé,Guillaume Sartori,Gérald Enderlin,Grahame Mackenzie,Christophe Len RSC Adv. 2014 4 18558
-
Lala Rukh Sidra,Guofei Chen,Nafeesa Mushtaq,Kai Ma,Beenish Bashir,Xingzhong Fang Polym. Chem. 2018 9 2785
Recommended suppliers
Amadis Chemical Company Limited
(CAS:63837-12-7)5-Aminobenzoxazole

Purity:99%/99%
Quantity:5g/10g
Price($):284.0/472.0